20-HETE Ethanolamide

• IUPAC Name: (5Z,8Z,11Z,14Z)-20-hydroxy-N-(2-hydroxyethyl)icosa-5,8,11,14-tetraenamide
• InChI: InChI=1S/C22H37NO3/c24-20-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-22(26)23-19-21-25/h1,3-4,6-7,9-10,12,24-25H,2,5,8,11,13-21H2,(H,23,26)/b3-1-,6-4-,9-7-,12-10-
• InChI Key: QRMZDMUHHZLRMH-DTLRTWKJSA-N
• Canonical SMILES: C(CCC=CCC=CCC=CCC=CCCCC(=O)NCCO)CCO
• Isomeric SMILES: C(CC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NCCO)CCO
• Molecular Formula: C22H37NO3
• DSSTOX Substance ID: DTXSID901145769
• Molecular Weight: 363.5 g/mol
• Physical Description: Solid
• CAS No.: 942069-11-6

Description

20-HETE Ethanolamide (20-HETE-EA) is a lipid mediator derived from 20-hydroxyeicosatetraenoic acid (20-HETE), a cytochrome P450 (CYP)-dependent metabolite of arachidonic acid. Structurally, 20-HETE-EA replaces the carboxyl group of 20-HETE with an ethanolamide moiety (Figure 1). This modification alters its solubility, receptor interactions, and metabolic stability compared to the parent compound. 20-HETE-EA has been implicated in inflammatory and metabolic pathways, with studies suggesting its elevation in therapeutic contexts, such as in high-dose treatments for neutrophil-predominant asthma in murine models .

Preparation Methods

Key Synthesis Strategies

Enzymatic Oxidation of Arachidonoyl Ethanolamide (AEA)

20-HETE Ethanolamide is proposed as a cytochrome P450 (CYP450) metabolite of AEA under specific conditions . While in vivo evidence remains limited, in vitro enzymatic oxidation offers a targeted approach:

• Substrate Preparation : AEA is dissolved in ethanol or aqueous buffers (e.g., PBS) .

• CYP450 Enzyme System : Use CYP4A isoforms (e.g., CYP4A2) with cofactors (e.g., NADPH) to hydroxylate the ω-carbon of AEA .

• Purification : Extract products via liquid-liquid extraction (ethyl acetate) followed by silica gel chromatography .

Table 1: Enzymatic Oxidation Parameters

Parameter	Value/Condition	Source
Substrate Concentration	1 mg/mL AEA in methanol/acetonitrile
Enzyme System	CYP4A2 with NADPH
Reaction Time	2–4 hours at 37°C
Yield	~5–10% (estimated from 20-HETE data)

Chemical Synthesis of 20-HETE Core

For non-enzymatic routes, 20-HETE is synthesized first, followed by ethanolamide conjugation:

Microbial Production of 20-HETE

The yeast Starmerella bombicola converts arachidonic acid (ARA) to 20-HETE via sophorolipid biosynthesis . Optimization involves genetic knockout of β-oxidation enzymes (e.g., MFE-2) to improve yields:

• Fermentation : ARA (1–2 g/L) in minimal media at 25–30°C for 72–96 hours .

• Hydrolysis : Sophorolipids are hydrolyzed with acidic ethanol to release 20-HETE .

• Purification : Silica gel chromatography (2-propanol/hexane/acetic acid) .

Table 2: Microbial Synthesis of 20-HETE

Parameter	Value/Condition	Source
ARA Concentration	1–2 g/L
Yeast Strain	Starmerella bombicola (MFE-2 KO)
Yield	~10–20 mg/L (optimized)
Purity	>95% (HPLC-MS validated)

Amidation with Ethanolamine

20-HETE is conjugated to ethanolamine via carbodiimide-mediated coupling :

• Activation : 20-HETE reacts with EDC or DCC in the presence of a base (e.g., DMAP) .

• Amine Coupling : Ethanolamine is added under inert gas to form the amide bond .

• Workup : Extract with dichloromethane, wash with NaHCO₃, and dry .

Table 3: Amidation Reaction Conditions

Parameter	Value/Condition	Source
Coupling Agent	EDC (1.5 eq) or DCC (1.2 eq)
Base	DMAP (0.1 eq) or Triethylamine
Solvent	DCM or CHCl₃
Reaction Time	4–6 hours at RT
Yield	~70–80% (analogous to ethanolamide syntheses)

Alternative Routes: Protected Ethanolamine Derivatives

A synthetic pathway from N-Boc-ethanolamine involves sequential protection and alkylation :

• Protection : Benzoylate the hydroxyl group using benzoyl chloride and EDC .

• Deprotection : Remove Boc with HCl/dioxane, yielding a reactive amine .

• Alkylation : React with alkyl halides (e.g., methyl iodide) under NaH .

Table 4: Protected Ethanolamine Synthesis

Step	Reagents/Conditions	Yield	Source
Benzoylation	EDC, DMAP, DCM, 0°C → RT	77%
Boc Deprotection	4N HCl/dioxane, RT, 2–3 hours	–
Alkylation	NaH, THF, 0°C → RT, methyl iodide	74%

Analytical Validation and Challenges

Characterization Techniques

• LC-MS/MS : MRM transitions (e.g., 363.5 → 275.2 for 20-HETE-EA) .

• NMR : Confirms amide bond (δ 165 ppm for carbonyl) and hydroxy group (δ 3.5–4.0 ppm) .

• HPLC : Silica gel columns with 2-propanol/hexane/acetic acid .

Table 5: Analytical Parameters for 20-HETE-EA

Method	Key Data	Source
LC-MS/MS	MRM 363.5 → 275.2 (negative mode)
¹H NMR	δ 8.00 (aromatic), 4.56 (CH₂O), 3.62 (CH₂N)
HPLC Retention Time	~25 minutes (silica gel, 2-propanol/hexane)

Challenges in Scalability

• Enzymatic Routes : High costs of CYP450 enzymes and cofactors limit industrial use .

• Chemical Routes : Steric hindrance at the ω-carbon reduces hydroxylation efficiency .

• Purity : Contaminants (e.g., 19-HETE) require rigorous chromatography .

Comparative Analysis of Methods

Method	Advantages	Limitations
Enzymatic Oxidation	High regioselectivity	Low yield, costly cofactors
Microbial Production	Scalable, renewable substrate	Requires hydrolysis of sophorolipids
Chemical Amidation	High-throughput, predictable yields	Multi-step synthesis

Chemical Reactions Analysis

20-HETE Ethanolamide undergoes various chemical reactions, including oxidation and epoxidation. The primary reagents involved in these reactions are cytochrome P450 enzymes, which facilitate the oxidation of anandamide to form this compound. The major products of these reactions include hydroxyeicosatetraenoic acid ethanolamides and epoxyeicosatrienoic acid ethanolamides . These reactions are crucial for the compound’s biological activity and its interaction with cannabinoid receptors.

Scientific Research Applications

Renal Function and Hypertension

20-HETE plays a critical role in regulating renal function and vascular tone. It is produced in the kidneys by cytochrome P450 enzymes and is known to influence sodium transport and blood pressure regulation. Key findings include:

• Vasoconstriction : 20-HETE is a potent vasoconstrictor, contributing to increased peripheral vascular resistance and hypertension. Studies have demonstrated that upregulation of 20-HETE production is associated with oxidative stress and endothelial dysfunction in hypertensive models .
• Renoprotective Effects : Despite its vasoconstrictive properties, 20-HETE has been shown to exert renoprotective effects by opposing the actions of transforming growth factor-beta (TGF-β), which can promote renal damage in hypertensive conditions .

Table 1: Role of 20-HETE in Renal Function

Function	Effect of 20-HETE
Sodium Transport	Inhibits Na+ transport in renal tubules
Vascular Tone	Potent vasoconstriction
Renal Protection	Opposes TGF-β effects

Cardiovascular Health

The implications of 20-HETE in cardiovascular disease are profound, particularly regarding ischemic heart conditions:

• Calcium Channel Activation : Research indicates that 20-HETE enhances L-type calcium channel activity in cardiomyocytes through a mechanism involving NADPH oxidase-derived reactive oxygen species (ROS). This activation is mediated by protein kinase C (PKC), leading to increased intracellular calcium levels, which can exacerbate cardiac ischemia if dysregulated .
• Therapeutic Targeting : The modulation of 20-HETE levels presents a potential therapeutic avenue for treating cardiac ischemic diseases. Inhibitors or agonists targeting the synthesis of 20-HETE may provide new strategies for managing heart conditions .

Table 2: Effects of 20-HETE on Cardiovascular Health

Mechanism	Result
NADPH Oxidase Activation	Increased superoxide production
Calcium Channel Activity	Enhanced L-type Ca2+ channel activity
Potential Therapeutic Targeting	New strategies for cardiac diseases

Neurogenic Inflammation

Recent studies have identified a novel role for 20-HETE as an endogenous ligand for transient receptor potential vanilloid type 1 (TRPV1) channels, which are implicated in pain sensation and inflammation:

• C-Fibre Activation : Endogenously generated 20-HETE activates TRPV1 channels, leading to C-fibre activation and subsequent edema formation. This highlights the compound's involvement in neurogenic inflammation, suggesting that it may play a role in pain pathways and inflammatory responses .

Table 3: Role of 20-HETE in Neurogenic Inflammation

Mechanism	Effect
TRPV1 Channel Activation	C-fibre activation leading to edema
Inflammatory Response	Implicated in pain pathways

Mechanism of Action

20-HETE Ethanolamide exerts its effects primarily through its interaction with cannabinoid receptors, particularly the CB1 receptor in the brain. This interaction activates G-protein signaling pathways, leading to various biological effects, including modulation of pain, inflammation, and vascular tone . The compound also influences the activity of cytochrome P450 enzymes, which play a crucial role in its metabolism and biological activity .

Comparison with Similar Compounds

Comparative Analysis with Structurally and Functionally Related Compounds

Structural Analogues of 20-HETE

20-HETE

• Structure : Carboxyl group at the ω-terminus.
• Function : Potent vasoconstrictor, regulator of ion channels (e.g., TRPV1 activation , L-type calcium channel modulation ), and promoter of oxidative stress via NADPH oxidase .
• Metabolism : Substrate for cyclooxygenase-2 (COX-2), forming 20-OH-PGG2 .
• Pathological Roles : Linked to hypertension, renal injury, and ischemic stroke .

20-HETE Ethanolamide

• Structure: Ethanolamide conjugate of 20-HETE.
• Function: Limited direct evidence, but murine studies indicate its elevation correlates with therapeutic outcomes in asthma, suggesting anti-inflammatory or lipid-modulatory roles .
• Solubility: Compatible with ethanol, DMSO, and dimethylformamide, similar to 20-HETE .
• Key Difference: The ethanolamide group likely reduces susceptibility to enzymatic degradation (e.g., by CYP or COX-2) compared to 20-HETE, altering bioavailability and receptor interactions.

20-HEDE and 20-HEDGE

• Structure : Glycine or aspartic acid amide conjugates of 20-HETE .
• Function : Act as 20-HETE receptor antagonists, blocking vasoconstriction and mitigating renal ischemic injury .
• Contrast with 20-HETE-EA : Unlike 20-HETE-EA, these analogues are designed to antagonize 20-HETE signaling, highlighting how amide modifications can reverse functional outcomes.

Other Ethanolamide Derivatives

Anandamide (AEA)

• Structure: Ethanolamide of arachidonic acid.
• Function: Endocannabinoid receptor agonist (CB1/CB2), involved in pain modulation and neuroprotection.
• Contrast with 20-HETE-EA: While both are ethanolamides, AEA primarily targets cannabinoid receptors, whereas 20-HETE-EA’s receptors remain undefined .

Docosahexaenoyl Ethanolamide (DHEA)

• Structure: Ethanolamide of docosahexaenoic acid (DHA).
• Function : Decreased in relapsing-remitting multiple sclerosis (RRMS), suggesting a role in neuroinflammation .
• Comparison : Like 20-HETE-EA, DHEA is a lipid mediator, but its omega-3 backbone contrasts with 20-HETE-EA’s omega-6 origin, leading to divergent inflammatory effects.

Functional Analogues in Lipid Mediator Pathways

Epoxyeicosatrienoic Acids (EETs)

• Structure : Epoxidized arachidonic acid derivatives (e.g., 14,15-EET).
• Function : Vasodilators, KCa3.1 channel inhibitors (14,15-EET), and anti-inflammatory agents .
• Contrast: Unlike 20-HETE-EA, EETs are metabolized by soluble epoxide hydrolase (sEH), limiting their half-life. Ethanolamide modifications in 20-HETE-EA may confer greater stability.

Prostaglandin Ethanolamides (e.g., PGF2α Ethanolamide)

• Structure: Ethanolamide conjugates of prostaglandins.
• Function : Elevated alongside 20-HETE-EA in asthma therapy, suggesting co-regulation in lipid mediator pathways .

Table 1: Comparative Properties of this compound and Analogues

Compound	Structure	Key Functions	Metabolic Pathway	Pathological Roles
20-HETE	Carboxylated AA derivative	Vasoconstriction, ROS production	CYP4A/F, COX-2	Hypertension, stroke
This compound	Ethanolamide conjugate	Potential anti-inflammatory	Undefined	Therapeutic biomarker
20-HEDE	Glycine/aspartic acid amide	20-HETE antagonist	Stable under metabolism	Renal protection
AEA	Arachidonoyl ethanolamide	CB1/CB2 agonist	FAAH-mediated hydrolysis	Pain, inflammation

Mechanistic and Therapeutic Implications

• 20-HETE vs.
• Therapeutic Potential: 20-HETE-EA’s elevation in asthma models suggests it may counteract bronchoconstriction or inflammation, contrasting with 20-HETE’s role in vascular dysfunction .

Biological Activity

20-Hydroxyeicosatetraenoic acid (20-HETE) and its ethanolamide derivative, 20-HETE Ethanolamide, are significant lipid signaling molecules derived from the metabolism of arachidonic acid. This article provides a comprehensive overview of the biological activities associated with this compound, including its mechanisms of action, physiological effects, and implications for health and disease.

1. Overview of this compound

This compound is classified as a N-(long-chain-acyl)ethanolamine and is recognized for its role as a human xenobiotic metabolite. It exhibits properties akin to endocannabinoids, influencing various physiological processes through cannabinoid receptors and other signaling pathways .

2.1 Vascular Effects

20-HETE is primarily known for its potent vasoconstrictive properties. It acts on vascular smooth muscle cells (VSMCs) via G-protein coupled receptors, particularly GPR75, leading to increased contractility and migration of these cells. Elevated levels of 20-HETE have been linked to hypertension due to its ability to enhance vascular resistance and alter endothelial function .

• Table 1: Effects of 20-HETE on Vascular Function

Effect	Mechanism	Reference
Vasoconstriction	Activation of VSMC contractility
Endothelial Dysfunction	Inhibition of eNOS and increased ROS generation
Hypertension	Increased vascular wall thickness and remodeling

2.2 Interaction with TRPV1

Recent studies have identified 20-HETE as a novel activator of the transient receptor potential vanilloid 1 (TRPV1). This interaction suggests that 20-HETE can sensitize TRPV1 channels, enhancing their response to stimuli such as capsaicin and acidic pH, which may contribute to pain signaling pathways .

• Table 2: Interaction of 20-HETE with TRPV1

Parameter	Effect	Reference
TRPV1 Activation	Direct activation and sensitization
EC50 Value	12.04 μM
Capsazepine Sensitivity	Inhibition of responses

3. Physiological Implications

The biological activities of this compound extend beyond vascular regulation, impacting renal function and inflammatory responses:

3.1 Renal Function

In renal physiology, 20-HETE has been shown to regulate sodium transporters such as NKCC2. The interplay between dietary factors (e.g., high-fat diet) and 20-HETE levels suggests that it plays a crucial role in sodium retention and blood pressure regulation .

3.2 Inflammation

Elevated levels of 20-HETE are associated with inflammatory processes, contributing to conditions such as cardiovascular diseases. Its role in promoting angiogenesis further underscores its potential involvement in tumor growth and metastasis .

4. Case Studies

Case Study: Hypertension Induction by Elevated 20-HETE Levels
In a murine model, overexpression of CYP4A12 (the enzyme responsible for synthesizing 20-HETE) led to significantly increased blood pressure (145 mmHg vs. 127 mmHg in wild-type mice). This study highlighted the direct correlation between elevated levels of 20-HETE and hypertension through mechanisms involving Rho-kinase activation and myosin light chain phosphorylation .

Case Study: TRPV1 Activation in Pain Models
In another study, the activation of TRPV1 by 20-HETE was investigated in sensory neurons. The results indicated that the lipid not only activates TRPV1 but also increases sensitivity to painful stimuli, suggesting a potential target for pain management therapies .

Q & A

Basic Research Questions

Q. What validated experimental methods are recommended for quantifying 20-HETE Ethanolamide levels in cellular models?

• Answer :

• Liquid Chromatography-Mass Spectrometry (LC-MS) : Use C18 chromatography with a water-acetonitrile gradient and negative-ion mode detection. Quantify via peak area ratios (analyte/internal standard) against a standard curve .
• Competitive ELISA : Employ biotin-labeled antigen competition with immobilized antibodies. Quantify using TMB substrate absorbance at 450 nm, normalized to a standard curve. Ensure no cross-reactivity with structurally similar eicosanoids .
• Critical parameters: For LC-MS, optimize ion source conditions (e.g., drying gas temperature) to enhance sensitivity. For ELISA, validate antibody specificity using knockout cell lines.

Q. How does this compound influence oxidative stress pathways in endothelial cells?

• Answer :

• NADPH Oxidase Activation : this compound (≥10 nM) increases superoxide production via NADPH oxidase in bovine pulmonary artery endothelial cells (BPAECs), quantified by dihydroethidium (DHE) fluorescence (MetaMorph analysis) .
• ERK1/2 Phosphorylation : Western blotting with phospho-ERK1/2 antibodies (Cell Signaling Technology) reveals time-dependent activation, peaking at 5–15 minutes post-treatment. Use β-actin as a loading control and normalize fluorescence intensity to vehicle-treated cells .

Advanced Research Questions

Q. How can contradictory findings on this compound’s role in vascular remodeling be resolved?

• Answer :

• Model-Specific Effects : In metabolic syndrome models, this compound impairs collateral growth via neutrophil activation, while in normoglycemic models, it promotes angiogenesis. Use selective inhibitors (e.g., TS-011 for 20-HETE synthesis) to isolate context-dependent mechanisms .
• Dose-Response Analysis : Perform concentration gradients (1 nM–10 μM) in in vitro assays (e.g., DHE fluorescence, Akt phosphorylation) to identify biphasic or threshold effects .
• Statistical Validation : Apply Mann-Whitney tests for non-normal distributions and ensure n ≥ 60 cells per condition to account for inter-isolation variability .

Q. What experimental designs are optimal for studying this compound’s crosstalk with insulin signaling?

• Answer :

• Phosphoproteomics : Use phospho-specific antibodies (e.g., anti-pSer616 IRS-1) to map this compound’s inhibition of insulin-stimulated eNOS activation. Co-treat with ERK1/2 inhibitors (e.g., U0126) to confirm pathway specificity .
• Co-Culture Systems : Combine endothelial cells with adipocytes to simulate obesity-related insulin resistance. Measure this compound secretion via LC-MS and correlate with phospho-Akt/Akt ratios .

Q. How do species- and sex-specific differences impact this compound studies in hypertension?

• Answer :

• Rodent vs. Human Models : Spontaneously hypertensive rats (SHR) show ACE-independent vascular dysfunction, whereas human studies link 20-HETE excretion to endothelial dysfunction in women only. Use gender-stratified cohorts and humanized CYP4A11 transgenic mice .
• Renal Medulla Focus : In salt-sensitive hypertension models, measure renal medullary this compound via LC-MS after ET-B receptor blockade to dissect blood pressure regulation mechanisms .

Q. Methodological Considerations Table

Parameter	Recommended Protocol	Key References
Cell Culture	Use primary BPAECs or podocytes; serum-starve 24h pre-treatment
Inhibitor Concentrations	TS-011: 10 μM (pre-treatment 30 min)
Statistical Power	n ≥ 60 cells/condition; ≥2 independent isolations
Solvent Controls	Ethanol vehicle (0.1% v/v); normalize to baseline

Q. Key Research Gaps and Recommendations

• Therapeutic Targeting : Validate this compound’s role in diabetic cardiomyopathy using ω-hydroxylase inhibitors in Cyp4a14 KO mice .
• Clinical Translation : Prioritize urinary this compound as a biomarker in asthma/COPD cohorts exposed to ozone, correlating with AHR via spirometry .